N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide

• IUPAC Name: N-cyclopropyl-3-[1-(2,6-dimethylhept-5-enyl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C20H36N2O/c1-16(2)5-4-6-17(3)15-22-13-11-18(12-14-22)7-10-20(23)21-19-8-9-19/h5,17-19H,4,6-15H2,1-3H3,(H,21,23)
• InChI Key: LKMWOMUMLMDAFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C(C)C)CN1CCC(CC1)CCC(=O)NC2CC2
• Molecular Formula: C20H36N2O
• Molecular Weight: 320.5 g/mol

Description

N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential as a pharmacological agent. The compound is known to have a unique mechanism of action and has been studied extensively for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide involves the modulation of neurotransmitter release. The compound acts as a presynaptic modulator, which means that it regulates the release of neurotransmitters from the presynaptic neuron. This is achieved through the inhibition of the voltage-gated calcium channels, which are responsible for the influx of calcium ions into the presynaptic neuron. This, in turn, leads to a reduction in the release of neurotransmitters, such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide has been shown to have a number of biochemical and physiological effects. The compound has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are all neurotransmitters that play a role in mood regulation. Additionally, the compound has been shown to have anxiolytic and antidepressant effects, which make it a promising candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide is its unique mechanism of action. This makes it a promising candidate for the development of new pharmacological agents for the treatment of various neurological disorders. However, one of the main limitations of the compound is its low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are a number of future directions for the research of N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide. One direction is the development of new pharmacological agents based on the compound's unique mechanism of action. Another direction is the exploration of the compound's potential as a treatment for other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to explore the compound's potential as a treatment for anxiety and depression and to address the limitations of the compound's low solubility.
In conclusion, N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential as a pharmacological agent. The compound has a unique mechanism of action and has been studied extensively for its biochemical and physiological effects. While the compound has limitations, its potential as a treatment for various neurological disorders makes it a promising candidate for future research and development.

Synthesis Methods

N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide can be synthesized using a multi-step process. The first step involves the preparation of the starting material, 2,6-dimethyl-5-hepten-1-ol, which is then reacted with piperidine to form the intermediate, 1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinol. The intermediate is then converted to the final product, N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide, through a series of reactions involving cyclization, reduction, and acylation.

Scientific Research Applications

N-cyclopropyl-3-[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]propanamide has been studied extensively for its potential as a pharmacological agent. The compound has been shown to have a unique mechanism of action, which involves the modulation of neurotransmitter release. This makes it a promising candidate for the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia.